Cas no 521-43-7 (4,5,7,8-tetramethoxyfuro[2,3-b]quinoline)

4,5,7,8-tetramethoxyfuro[2,3-b]quinoline structure
521-43-7 structure
Product Name:4,5,7,8-tetramethoxyfuro[2,3-b]quinoline
CAS No:521-43-7
MF:C15H15NO5
MW:289.283304452896
CID:936464
PubChem ID:95708
Update Time:2025-04-19

4,5,7,8-tetramethoxyfuro[2,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

    • 4,5,7,8-tetramethoxyfuro[2,3-b]quinoline
    • 4,5,7,8-Tetramethoxyfuro(2,3-b)quinoline
    • 5,7,8-Trimethoxydictamnine
    • AC1L3UXF
    • AC1Q4Y61
    • Acronycidine
    • BRN 0302664
    • C10631
    • Furo(2,3-b)quinoline, 4,5,7,8-tetramethoxy-
    • DTXSID10200099
    • C15H15NO5
    • 4,5,7,8-tetramethoxy-furo[2,3-b]quinoline
    • AKOS040754652
    • Trimethoxydictamnine, 5,7,8-
    • NSC-30619
    • Q27105666
    • Furo[2,3-b]quinoline, 4,5,7,8-tetramethoxy-
    • 4-27-00-02314 (Beilstein Handbook Reference)
    • 521-43-7
    • PD151306
    • NSC 30619
    • NSC30619
    • CHEBI:2436
    • Inchi： 1S/C15H15NO5/c1-17-9-7-10(18-2)14(20-4)12-11(9)13(19-3)8-5-6-21-15(8)16-12/h5-7H,1-4H3
    • InChI Key： XTCGYRFLVLFRGW-UHFFFAOYSA-N
    • SMILES： O1C=CC2C1=NC1C(=C(C=C(C=1C=2OC)OC)OC)OC

Computed Properties

  • Exact Mass: 289.09505
  • Monoisotopic Mass: 289.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 63Ų

Experimental Properties

  • Density: 1.259
  • Boiling Point: 446°C at 760 mmHg
  • Flash Point: 223.5°C
  • Refractive Index: 1.604
  • PSA: 62.95

4,5,7,8-tetramethoxyfuro[2,3-b]quinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1PlusChem
1P01LISE-1mg
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1PlusChem
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A2B Chem LLC
BA82942-1mg
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